Butyl 2-amino-1-(3,5-dichlorophenyl)-1H-pyrrolo(2,3-B)quinoxaline-3-carboxylate

Specification

• Molecular Formula: C21H18Cl2N4O2
• Molecular Weight: 429.3 g/mol
• IUPAC Name: butyl 2-amino-1-(3,5-dichlorophenyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate
• Standard InChI: InChI=1S/C21H18Cl2N4O2/c1-2-3-8-29-21(28)17-18-20(26-16-7-5-4-6-15(16)25-18)27(19(17)24)14-10-12(22)9-13(23)11-14/h4-7,9-11H,2-3,8,24H2,1H3
• Standard InChI Key: AVEHAJVMRMKKST-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=CC(=CC(=C4)Cl)Cl)N

Introduction

Butyl 2-amino-1-(3,5-dichlorophenyl)-1H-pyrrolo(2,3-B)quinoxaline-3-carboxylate is a complex organic compound featuring a pyrroloquinoxaline framework. This compound is of interest due to its potential biological activities and applications in medicinal chemistry. It includes a butyl group, an amino group, and a dichlorophenyl moiety, which contribute to its unique properties and interactions with biological targets.

Synthesis and Modifications

The synthesis of this compound typically involves multiple steps that can vary based on the chosen synthetic route. These reactions are crucial for modifying the compound to enhance its biological activity or to synthesize derivatives with improved properties.

Comparison with Similar Compounds

Several compounds share structural similarities with Butyl 2-amino-1-(3,5-dichlorophenyl)-1H-pyrrolo(2,3-B)quinoxaline-3-carboxylate. A comparison of these compounds is provided in the table below:

Compound Name	Molecular Formula	Key Features
Methyl 2-amino-1-(3,4-dichlorophenyl)-1H-pyrrolo(2,3-b)quinoxaline-3-carboxylate	Not specified	Methyl substitution instead of butyl
Ethyl 2-amino-1-(4-chlorophenyl)-1H-pyrrolo(2,3-b)quinoxaline-3-carboxylate	Not specified	Ethyl group; different phenyl substitution
Propyl 2-amino-1-(3-chlorophenyl)-1H-pyrrolo(2,3-b)quinoxaline-3-carboxamide	Not specified	Amide instead of ester

Interaction Studies

Interaction studies involving Butyl 2-amino-1-(3,5-dichlorophenyl)-1H-pyrrolo(2,3-B)quinoxaline-3-carboxylate focus on understanding how it interacts with biological targets. These studies are essential for determining its potential therapeutic applications.